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Compound of Interest

Compound Name: FR-900137

Cat. No.: B1674036 Get Quote

Technical Support Center: FR-900137
Limited information is publicly available for the antibiotic FR-900137, which restricts the

creation of a detailed technical support center for optimizing incubation time. Discovered in

1980, FR-900137 is an antibiotic produced by the bacterium Streptomyces unzenensis.[1]

While its chemical structure is known, extensive research on its specific mechanism of action,

the signaling pathways it affects, and detailed protocols for optimizing its use in experimental

settings are not readily found in public scientific literature.

Our comprehensive search for information did not yield specific data to construct detailed

troubleshooting guides, frequently asked questions (FAQs), or in-depth experimental protocols

related to the optimization of incubation time for FR-900137 treatment. The available

information primarily focuses on its discovery, structure, and general antibacterial properties.

General Information on FR-900137
Based on the limited available data, here is a summary of what is known about FR-900137:
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Feature Description

Type of Compound Antibiotic

Producing Organism Streptomyces unzenensis[1]

Chemical Structure
Methyl hydrogen N1-methyl N2-(L)-leucyl

phosphorohydrazidate[2][3]

Antibacterial Spectrum
Broad-spectrum activity against a variety of

Gram-positive and Gram-negative bacteria.[1]

Hypothetical Troubleshooting and Considerations
Given the lack of specific data for FR-900137, we can provide some general guidance for

optimizing incubation time with a novel antibiotic, based on standard laboratory practices.

These are general principles and would require experimental validation for FR-900137.

Potential Issues in Optimizing Incubation Time:

Low Efficacy: The antibiotic may not be effective at the tested concentrations and incubation

times.

Toxicity to Host Cells: In cell-based assays, the antibiotic could be toxic to the host cells at

the concentrations required for antibacterial activity.

Variability in Results: Inconsistent results across experiments can make it difficult to

determine the optimal incubation time.

General Experimental Workflow for Optimization:

To determine the optimal incubation time for an antibiotic like FR-900137, a researcher would

typically perform a time-course experiment.
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Experimental Setup
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Prepare bacterial cultures
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(e.g., OD600, CFU counting)

Determine Minimum Inhibitory
Concentration (MIC) at each time point
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Caption: A general workflow for determining the optimal incubation time of an antibiotic.

Signaling Pathways of Streptomyces-derived
Antibiotics
While there is no specific information on the signaling pathways affected by FR-900137,

antibiotics produced by Streptomyces are known to target various essential bacterial

processes. The diagram below illustrates common mechanisms of action for this class of

antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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